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Compound of Interest

Compound Name: N'-Ethyl-N,N-diphenylurea

Cat. No.: B103689 Get Quote

N'-Ethyl-N,N-diphenylurea: A Technical Guide
CAS Number: 18168-01-9

This technical guide provides an in-depth overview of N'-Ethyl-N,N-diphenylurea, a versatile

chemical compound with applications ranging from a stabilizer in propellants to a scaffold in

medicinal chemistry. This document is intended for researchers, scientists, and professionals in

drug development, offering a comprehensive summary of its properties, synthesis, and

potential biological activities.

Chemical and Physical Properties
N'-Ethyl-N,N-diphenylurea, with the empirical formula C15H16N2O, is a trisubstituted urea

derivative.[1] While extensive experimental data for this specific compound is limited in publicly

accessible databases, its properties can be estimated and understood through data available

for structurally similar compounds and computational models.

Table 1: Physicochemical Properties of N'-Ethyl-N,N-diphenylurea
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Property Value Source

CAS Number 18168-01-9 [1]

Molecular Formula C15H16N2O [1]

Molecular Weight 240.3 g/mol [1]

IUPAC Name 1-Ethyl-3,3-diphenylurea

Calculated LogP 2.68

Calculated Boiling Point 777.14 K

Calculated Enthalpy of

Vaporization
75.65 kJ/mol

Calculated Log of Water

Solubility
-3.49 (in mol/l)

Note: The boiling point, enthalpy of vaporization, and water solubility are calculated values and

should be considered as estimates. Experimental data for the closely related compound N,N'-

diethyl-N,N'-diphenylurea (CAS 85-98-3) shows a melting point of 72-75 °C.

Synthesis
The most direct and widely employed method for the synthesis of asymmetrically substituted

ureas like N'-Ethyl-N,N-diphenylurea is the reaction of an isocyanate with an amine.[1] In this

case, the reaction involves diphenylamine and ethyl isocyanate.[1]

Experimental Protocol: Synthesis of N'-Ethyl-N,N-
diphenylurea
Materials:

Diphenylamine

Ethyl isocyanate

Anhydrous toluene
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Di-n-butyl phosphate (catalyst, optional)

Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

Heating mantle

Filtration apparatus

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser,

dissolve diphenylamine (0.5 mole) in anhydrous toluene (150 ml).

Slowly add ethyl isocyanate (0.53 mole) to the stirred solution.

If a catalyst is used, add a catalytic amount of di-n-butyl phosphate (e.g., 0.6 g).

Heat the reaction mixture to 100°C and maintain this temperature with stirring for 10 hours.

Monitor the reaction progress using a suitable technique, such as Thin Layer

Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

The product, N'-Ethyl-N,N-diphenylurea, is expected to precipitate out of the solution.

Collect the solid product by filtration and wash it with a small amount of cold toluene.

Dry the product under vacuum to remove any residual solvent.

The product can be further purified by recrystallization from a suitable solvent if necessary.

Note: This protocol is based on a general procedure for the synthesis of a similar compound,

N-methyl-N',N'-diphenylurea.[2] Reaction conditions may need to be optimized for N'-Ethyl-
N,N-diphenylurea.

Analytical Methods
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High-Performance Liquid Chromatography (HPLC) is a suitable technique for the analysis and

purification of N'-Ethyl-N,N-diphenylurea.

Experimental Protocol: HPLC Analysis of N'-Ethyl-N,N-
diphenylurea
Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: A reverse-phase C18 column is appropriate for this nonpolar compound.

Mobile Phase: A mixture of acetonitrile (MeCN) and water. A common starting point is a

gradient from a lower to a higher concentration of acetonitrile. Phosphoric acid can be added

to the mobile phase to improve peak shape; for Mass Spectrometry (MS) detection, formic

acid should be used instead.[3]

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength where the phenylurea chromophore absorbs, for

example, 245 nm.

Injection Volume: 10-20 µL.

Procedure:

Prepare a standard stock solution of N'-Ethyl-N,N-diphenylurea in a suitable solvent like

acetonitrile.

Prepare a series of calibration standards by diluting the stock solution.

Prepare the sample for analysis by dissolving it in the mobile phase or a compatible solvent.

Set up the HPLC system with the specified column and mobile phase.

Equilibrate the column with the initial mobile phase composition until a stable baseline is

achieved.
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Inject the standards and the sample.

Record the chromatograms and determine the retention time and peak area of N'-Ethyl-N,N-
diphenylurea.

Quantify the amount of N'-Ethyl-N,N-diphenylurea in the sample by comparing its peak

area to the calibration curve generated from the standards.

Biological Activity: IDO1 Inhibition
Derivatives of N,N-diphenylurea have emerged as promising inhibitors of the enzyme

Indoleamine 2,3-dioxygenase 1 (IDO1).[4] IDO1 is a key enzyme in the kynurenine pathway of

tryptophan metabolism and plays a significant role in tumor immune evasion.[5] By inhibiting

IDO1, these compounds can help to restore the body's immune response against cancer cells.

[5]

The IDO1 signaling pathway is a critical target in cancer immunotherapy. Overexpression of

IDO1 in the tumor microenvironment leads to the depletion of tryptophan, an essential amino

acid for T-cell proliferation and function. The accumulation of tryptophan metabolites, such as

kynurenine, further suppresses the immune response by promoting the generation of

regulatory T-cells (Tregs).[6] IDO1 inhibitors, including those based on the N,N-diphenylurea

scaffold, aim to block this immunosuppressive pathway.

IDO1 Signaling Pathway in Cancer
Caption: The IDO1 signaling pathway in cancer and the inhibitory action of N'-Ethyl-N,N-
diphenylurea.

Safety and Handling
While a specific safety data sheet (SDS) for N'-Ethyl-N,N-diphenylurea is not readily

available, information for structurally related compounds such as N,N'-diphenylurea provides

guidance on safe handling practices. It is recommended to handle this compound in a well-

ventilated area, wearing appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat.[7] Avoid inhalation of dust and contact with skin and eyes.[7] In

case of contact, wash the affected area thoroughly with water.[7] Store the compound in a
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tightly closed container in a cool, dry place.[7] It is incompatible with strong oxidizing agents,

strong acids, and strong bases.[7]

Conclusion
N'-Ethyl-N,N-diphenylurea is a compound with significant potential in both material science

and pharmacology. Its synthesis is achievable through established chemical routes, and its

analysis can be performed using standard chromatographic techniques. The growing interest in

its role as a scaffold for IDO1 inhibitors highlights its importance in the development of novel

cancer immunotherapies. Further research to fully characterize its experimental properties and

biological activity is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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